N'-[(3S*,4R*)-4-isopropyl-1-(3-thienylmethyl)-3-pyrrolidinyl]-N,N-dimethylsulfamide

• IUPAC Name: (3S,4R)-3-(dimethylsulfamoylamino)-4-propan-2-yl-1-(thiophen-3-ylmethyl)pyrrolidine
• InChI: InChI=1S/C14H25N3O2S2/c1-11(2)13-8-17(7-12-5-6-20-10-12)9-14(13)15-21(18,19)16(3)4/h5-6,10-11,13-15H,7-9H2,1-4H3/t13-,14+/m0/s1
• InChI Key: JDZVBLJSSAAGKU-UONOGXRCSA-N
• Canonical SMILES: CC(C)C1CN(CC1NS(=O)(=O)N(C)C)CC2=CSC=C2
• Isomeric SMILES: CC(C)[C@@H]1CN(C[C@H]1NS(=O)(=O)N(C)C)CC2=CSC=C2
• Molecular Formula: C14H25N3O2S2
• Molecular Weight: 331.5 g/mol

Description

The study of complex organic compounds like N'-[(3S*,4R*)-4-isopropyl-1-(3-thienylmethyl)-3-pyrrolidinyl]-N,N-dimethylsulfamide often involves understanding their synthesis, molecular structure, and various physical and chemical properties. These aspects are crucial for comprehending the compound's potential applications and behaviors.

Synthesis Analysis

• The synthesis of complex organic compounds often involves multiple steps and specific reagents. For example, the synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine, a key intermediate in the preparation of certain antibiotics, involves steps like asymmetric Michael addition and stereoselective alkylation (Fleck et al., 2003).

Molecular Structure Analysis

• Detailed crystal chemistry studies, such as those conducted on N,N‘-diphenylisophthalamide, reveal critical intermolecular interactions that define the structural characteristics of similar compounds (Malone et al., 1997).

Chemical Reactions and Properties

• The reactivity of similar compounds can be observed in various chemical reactions. For instance, the reaction of thieno[2,3-b]pyridines with sodium hypochlorite results in unusual and stereoselective approaches to form dimeric compounds, demonstrating the reactive nature of thieno pyridines (Stroganova et al., 2019).

Physical Properties Analysis

• The physical properties of these compounds, like solubility and crystalline structure, can be crucial. Studies on similar compounds, such as polyamides derived from related organic structures, provide insights into solubility and thermal stability, which are vital for practical applications (Liaw et al., 1999).

Chemical Properties Analysis

• The chemical properties, such as reactivity and stability, can be understood by studying similar compounds. For instance, the synthesis and antimicrobial evaluation of various pyridine-thiones and related structures offer insights into the chemical behavior and potential applications of these compounds in various fields (Othman, 2013).